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Compound of Interest

Compound Name: 6-Selenopurine

Cat. No.: B1312311

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate and essential safety
and logistical information for the use of 6-Selenopurine, a compound that is fatal if swallowed
or inhaled. Strict adherence to these procedural guidelines is critical to mitigate risks and
ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-Selenopurine is provided below.
This information is critical for safe handling and storage.

Property Value Source
Melting Point > 350 °C (> 662 °F)
Vapor Pressure < 0.00133 hPa at 20 °C (68 °F)

] N Stable under standard ambient
Chemical Stability N
conditions (room temperature).

o Contact with acids liberates
Reactivity toxi
oxic gas.

Hazard Identification and Classification
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6-Selenopurine is classified with significant health hazards. The following table summarizes its

GHS hazard statements.

Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 1)

H300: Fatal if swallowed.

Acute Toxicity, Inhalation (Category 1)

H330: Fatal if inhaled.

Skin Irritation (Category 2)

H315: Causes skin irritation.

Eye Irritation (Category 2A)

H319: Causes serious eye irritation.

Skin Sensitization (Category 1)

H317: May cause an allergic skin reaction.

Aquatic Hazard (Chronic, Category 2)

H411: Toxic to aquatic life with long lasting

effects.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 6-Selenopurine.
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PPE Category

Specific Requirements

Rationale

Respiratory Protection

Required when dusts are
generated. Use a respirator
with a filter system based on
standards such as DIN EN 143
or DIN 14387.

To prevent inhalation of the

fatal compound.

Hand Protection

Wear protective gloves.

To prevent skin contact, which
can cause irritation and allergic

reactions.

Eye/Face Protection

Wear eye and face protection.

To protect against dust
particles that can cause

serious eye irritation.

Body Protection

Wear protective clothing.
Contaminated work clothing
must not be allowed out of the

workplace.

To prevent skin contact and
contamination of personal

clothing.

Safe Handling and Storage Workflow

The following diagram outlines the essential step-by-step procedure for the safe handling and

disposal of 6-Selenopurine.
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Preparation

Don Appropriate PPE
(Gloves, Gown, Respirator, Eye Protection)

Work Within a Fume Hood

Gather All Necessary Materials

Proceed to Handling

Hangling

Carefully Weigh 6-Selenopurine

Dissolve in Appropriate Solvent

Proceed to Cleanup

Cleanup arv d Disposal

Decontaminate Glassware and Surfaces

Dispose of Contaminated Waste in a Labeled, Sealed Container

Doff PPE in the Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

A stepwise workflow for the safe handling of 6-Selenopurine.
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Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Before handling, ensure you are wearing the appropriate personal protective equipment:
respiratory protection, protective gloves, eye/face protection, and a lab coat.
Contaminated work clothing should not be taken outside the laboratory.

o All work with 6-Selenopurine must be conducted in a properly functioning chemical fume
hood.

o Ensure all necessary equipment and reagents are within the fume hood to minimize
movement in and out of the containment area.

e Handling:
o When weighing the solid compound, take extreme care to avoid the generation of dust.
o Do not eat, drink, or smoke when using this product.
o Avoid contact with skin and eyes.
o Storage:
o Keep the container tightly closed and store it in a dry, well-ventilated place.

o The substance should be stored in a locked area or an area accessible only to qualified
and authorized personnel.

o Do not store near acids, as contact can liberate toxic gas.

Disposal Plan

o Waste Collection: All waste contaminated with 6-Selenopurine, including disposable gloves,
bench paper, and pipette tips, must be collected in a designated, sealed, and clearly labeled
hazardous waste container.
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e Environmental Precautions: Avoid release to the environment. 6-Selenopurine is toxic to
aguatic life with long-lasting effects. Do not let the product enter drains.

» Disposal Method: Dispose of the hazardous waste through a licensed professional waste
disposal service to ensure compliance with all federal, state, and local regulations.

Emergency Procedures

¢ In Case of Inhalation: If inhaled, immediately move the person to fresh air and keep them
comfortable for breathing. Call a poison center or doctor immediately.

¢ In Case of Skin Contact: Wash the skin thoroughly with soap and water after handling. If skin
irritation or a rash occurs, seek medical advice.

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.

¢ In Case of Ingestion: If swallowed, immediately call a poison center or doctor. Rinse the
mouth.

o Spills: In the event of a spill, evacuate the area. Avoid generating dust. Cover drains to
prevent environmental release. Collect the spilled material carefully and place it in a suitable
container for disposal. Clean the affected area thoroughly.

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
6-Selenopurine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312311#personal-protective-equipment-for-
handling-6-selenopurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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